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Compound of Interest

Compound Name: CDDD11-8

Cat. No.: B12379986

Essential Safety and Handling Guide for
CDDD11-8

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling CDDD11-8. It offers procedural guidance on personal
protective equipment (PPE), operational plans for handling and disposal, and emergency
protocols. As CDDD11-8 is a potent, orally active inhibitor of CDK9 and FLT3-ITD used in
cancer research, it should be handled with care in a laboratory setting.[1][2][3][4][5] Note that
this compound is intended for research use only.[1][3]

Disclaimer: A specific Material Safety Data Sheet (MSDS) for CDDD11-8 was not located. The
following guidance is based on general best practices for handling potent, research-grade
chemical compounds. A formal risk assessment by a qualified safety professional is highly
recommended before handling this substance.

Physical and Chemical Properties
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Property Value Source
CAS Number 2241659-94-7 [11[2]
Molecular Formula C24H26N6 [4]
Molecular Weight 398.51 g/mol [4]
Appearance Solid Powder [4]
Purity 99.62% [1]
Solubility Soluble in DMSO (10 mM) [4]

Personal Protective Equipment (PPE)

Given the potent biological activity of CDDD11-8 and its use in oncology research, a cautious
approach to PPE is warranted to prevent exposure.[6] The following table outlines the
recommended PPE based on general laboratory safety standards for handling hazardous

chemicals.
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Body Part Recommended PPE Standard/Specification

Safety glasses with side
shields or chemical splash

Eyes/Face goggles. A face shield is ANSI Z87.1 compliant
recommended when there is a

risk of splashing.

Chemical-resistant gloves )
ASTM F739 (Chemical

Hands (e.g., nitrile). Double gloving is )
Resistance)

recommended.

Alab coat, preferably a
disposable one. Consider a

Body ) )
chemical-resistant apron for

larger quantities.

A NIOSH-approved respirator
(e.g., N95 or higher) is
recommended, especially
Respiratory when handling the powder NIOSH 42 CFR 84
form outside of a certified
chemical fume hood to avoid

inhalation of dust.

Feet Closed-toe shoes.

Operational and Disposal Plans

Receiving and Storage:

e Unpacking: Unpack in a designated area, preferably within a chemical fume hood, to contain
any potential dust.[7] Wear appropriate PPE. Inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials. Recommended storage temperatures for the solid powder are -20°C
for up to 3 years.[8] Stock solutions should be stored at -80°C for up to 6 months or -20°C for
up to 1 month.[1]
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Handling and Preparation of Solutions:

 All handling of the solid powder and preparation of solutions should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

o Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate them
thoroughly after use.

e For solution preparation, slowly add the solvent to the powder to avoid splashing. If
sonication is required to dissolve the compound, ensure the container is sealed.[1]

Disposal:

o All waste materials, including empty containers, contaminated PPE, and unused compound,
should be disposed of as hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain or in regular trash.

Emergency Procedures: Spill Response

The following workflow outlines the immediate steps to take in the event of a CDDD11-8 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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